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Compound of Interest

Compound Name:
3-Bromo-4-ethoxy-5-

methoxybenzohydrazide

CAS No.: 565172-99-8

Cat. No.: B2436807

Get Quote

Executive Summary & Chemical Identity[1][2][3]
3-Bromo-4-ethoxy-5-methoxybenzohydrazide is a specialized organic scaffold belonging to

the class of substituted benzohydrazides.[1] It represents a strategic intersection of three

distinct pharmacophoric elements: a lipophilic bromine substituent, a mixed alkoxy pattern

(ethoxy/methoxy) mimicking natural polyphenol metabolites, and a reactive hydrazide

"warhead" capable of forming hydrazones or heterocycles.

This compound is primarily utilized in medicinal chemistry as a versatile intermediate for the

synthesis of antimicrobial agents, EGFR kinase inhibitors, and antitubercular drugs. Its specific

substitution pattern modulates metabolic stability and lipophilicity (LogP), making it a critical

candidate for Structure-Activity Relationship (SAR) optimization.
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Property Specification

IUPAC Name 3-Bromo-4-ethoxy-5-methoxybenzohydrazide

Molecular Formula C₁₀H₁₃BrN₂O₃

Molecular Weight 289.13 g/mol

CAS Number
Not explicitly listed; Analogous to 90109-65-2

(Aldehyde precursor)

Core Scaffold Benzohydrazide

Key Substituents
3-Bromo (Halogen bond donor), 4-Ethoxy

(Steric bulk), 5-Methoxy (H-bond acceptor)

Predicted LogP ~1.8 – 2.2

Solubility
Soluble in DMSO, DMF, Methanol; Sparingly

soluble in Water

Synthetic Methodology
As a Senior Application Scientist, I recommend a convergent synthetic route starting from 3-

bromo-4-hydroxy-5-methoxybenzaldehyde (5-Bromovanillin). This pathway ensures high

regioselectivity and minimizes the formation of side products.

Retrosynthetic Analysis
The target molecule is disassembled into two key precursors:[1]

Hydrazine Hydrate: The nucleophilic nitrogen source.

Methyl 3-bromo-4-ethoxy-5-methoxybenzoate: The electrophilic carbonyl species, derived

from the oxidation and esterification of the corresponding aldehyde.[1]

Detailed Experimental Protocol
Step 1: O-Ethylation
Objective: Protection of the phenolic hydroxyl group with an ethyl moiety.[1]
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Reagents: 3-Bromo-4-hydroxy-5-methoxybenzaldehyde (1.0 eq), Ethyl Bromide (1.2 eq),

Potassium Carbonate (K₂CO₃, 2.0 eq).[1]

Solvent: DMF (Dimethylformamide).

Procedure:

Dissolve the aldehyde in DMF under an inert atmosphere (N₂).

Add K₂CO₃ and stir for 15 minutes to generate the phenoxide anion.

Dropwise add Ethyl Bromide to control the exotherm.

Heat to 60°C for 4–6 hours. Monitor via TLC (Hexane:EtOAc 7:3).

Workup: Pour into ice water. Filter the precipitate (3-Bromo-4-ethoxy-5-

methoxybenzaldehyde).[1]

Step 2: Pinnick Oxidation & Esterification
Objective: Conversion of aldehyde to methyl ester.[1]

Reagents: Sodium Chlorite (NaClO₂), Sulfamic Acid (Scavenger), followed by

Methanol/H₂SO₄.

Procedure:

Oxidize the aldehyde to the carboxylic acid using NaClO₂ in buffered aqueous t-butanol.[1]

Isolate the acid and reflux in dry Methanol with catalytic H₂SO₄ (Fischer Esterification) for

8 hours.

Evaporate solvent and neutralize to obtain Methyl 3-bromo-4-ethoxy-5-methoxybenzoate.

[1]

Step 3: Hydrazinolysis (Key Step)
Objective: Formation of the hydrazide bond.
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Reagents: Methyl ester intermediate (1.0 eq), Hydrazine Hydrate (80%, 5.0 eq).

Solvent: Absolute Ethanol.[1]

Procedure:

Dissolve the methyl ester in absolute ethanol.

Add hydrazine hydrate dropwise at room temperature.

Reflux the mixture at 78°C for 6–12 hours.

Critical Observation: The solution will initially be clear and may turn pale yellow. Upon

cooling, the product often crystallizes directly.

Purification: Filter the solid, wash with cold ethanol, and recrystallize from Ethanol/Water if

necessary.

Synthetic Workflow Diagram
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Caption: Convergent synthetic pathway from commercially available vanillin derivative to the

target benzohydrazide.

Characterization & Quality Control
To ensure the integrity of the synthesized compound, the following spectral signatures must be

validated.

1H NMR (DMSO-d₆, 400 MHz) Prediction
δ 9.60 ppm (s, 1H): CONH (Amide proton, exchangeable with D₂O).
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δ 7.40 – 7.60 ppm (m, 2H): Aromatic protons (H-2 and H-6).[1] The bromine at C3 and

methoxy at C5 create a specific splitting pattern (typically doublets with meta-coupling, J ~ 2

Hz).

δ 4.50 ppm (br s, 2H): NH₂ (Amino protons, broad).

δ 4.10 ppm (q, 2H): O-CH₂-CH₃ (Ethoxy methylene).

δ 3.85 ppm (s, 3H): O-CH₃ (Methoxy).

δ 1.35 ppm (t, 3H): O-CH₂-CH₃ (Ethoxy methyl).

IR Spectroscopy (KBr Pellet)
3300–3200 cm⁻¹: N-H stretching (doublet for primary amine).

1650–1660 cm⁻¹: C=O stretching (Amide I band).

1250 cm⁻¹: C-O-C asymmetric stretching (Aryl alkyl ether).

Biological Potential & Pharmacophore Analysis[3][4]
[5]
The 3-Bromo-4-ethoxy-5-methoxy motif is not arbitrary; it is a highly privileged scaffold in

medicinal chemistry, often referred to as a "pseudo-combretastatin" or "gallate" analogue.[1]

Structure-Activity Relationship (SAR) Logic[3]
3-Bromo Substituent:

Lipophilicity: Increases membrane permeability compared to the parent methoxy/hydroxy

compounds.

Halogen Bonding: The bromine atom can act as a halogen bond donor to carbonyl

backbone oxygens in target proteins (e.g., Kinases, Enoyl-ACP reductase).

4-Ethoxy Group:
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Steric Bulk: Provides a "steric clash" that can improve selectivity for specific hydrophobic

pockets in enzymes like EGFR or InhA (M. tuberculosis).

Metabolic Stability: The ethyl group is more resistant to O-dealkylation by cytochrome

P450 enzymes compared to a methoxy group.[1]

Hydrazide Linker:

Chelation: Capable of coordinating with metal ions (Fe, Cu) in metalloenzymes.

H-Bonding: Acts as both a donor and acceptor, critical for binding in the active site of

bacterial targets.

Mechanism of Action: EGFR Kinase Inhibition
Research into related benzohydrazides suggests a mechanism where the hydrazide moiety

forms hydrogen bonds with the hinge region of the kinase ATP-binding site, while the

substituted phenyl ring occupies the hydrophobic back pocket.
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Caption: Pharmacophore map illustrating the functional roles of each substituent in biological

systems.[1]
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Safety & Handling (MSDS Summary)
Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Handling: Use in a fume hood.[1] Avoid dust formation. The hydrazide group is potentially

reactive; avoid contact with strong oxidizing agents.

Storage: Store at 2–8°C under inert gas (Argon/Nitrogen) to prevent oxidation of the

hydrazide to the diimide or acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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